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Compound of Interest

Compound Name: 2-Hydroxyeupatolide

Cat. No.: B12434043

Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of 2-Hydroxyeupatolide, a sesquiterpene lactone, is critical to ensure

laboratory safety and environmental protection. Due to the cytotoxic and potentially hazardous

nature of this class of compounds, 2-Hydroxyeupatolide should be managed as a hazardous

chemical waste. Adherence to established disposal protocols minimizes risks to personnel and

the environment.

Immediate Safety Precautions
Before handling 2-Hydroxyeupatolide for any purpose, including disposal, it is imperative to

wear appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat
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All handling of 2-Hydroxyeupatolide, especially when generating dust or aerosols, should be

conducted in a certified chemical fume hood to prevent inhalation.

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of 2-
Hydroxyeupatolide waste. This protocol is based on general best practices for laboratory

chemical waste management and should be adapted to comply with institutional and local

regulations.

Waste Segregation:

Do not mix 2-Hydroxyeupatolide waste with non-hazardous trash.

Segregate solid waste (e.g., contaminated gloves, weigh boats, paper towels) from liquid

waste (e.g., solutions containing 2-Hydroxyeupatolide).

Avoid mixing 2-Hydroxyeupatolide with incompatible chemicals. As a general precaution,

do not mix it with strong acids, bases, or oxidizing agents in the same waste container.

Waste Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible container for collecting 2-
Hydroxyeupatolide waste. The original container, if in good condition, can be used.

The container must be clearly labeled with the words "Hazardous Waste," the full chemical

name "2-Hydroxyeupatolide," and any known hazard pictograms (e.g., toxic).

Accumulation of Waste:

Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the

point of generation.

Keep the waste container securely closed at all times, except when adding waste.

Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely toxic

waste in an SAA.
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Disposal Request and Pickup:

Once the waste container is full or has been in the SAA for the maximum allowable time

(consult your institution's policy), submit a hazardous waste pickup request to your

institution's Environmental Health and Safety (EHS) department.

Do not attempt to dispose of 2-Hydroxyeupatolide down the drain or in the regular trash.

Quantitative Data Summary
While specific quantitative disposal limits for 2-Hydroxyeupatolide are not readily available,

the following table summarizes key physical and chemical property data that inform its safe

handling and disposal.

Property Value

Molecular Formula C₁₅H₂₀O₄

Molecular Weight 264.32 g/mol

Appearance Solid (typical for this class)

Solubility
Data not readily available; likely soluble in

organic solvents

Experimental Protocols
There are no specific experimental protocols for the disposal of 2-Hydroxyeupatolide beyond

the procedural steps outlined above. The key principle is to treat it as a hazardous chemical

waste and follow established institutional and regulatory guidelines.

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-
Hydroxyeupatolide.
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Caption: Logical workflow for the disposal of 2-Hydroxyeupatolide.

To cite this document: BenchChem. [Proper Disposal of 2-Hydroxyeupatolide: A Guide for
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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